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Compound of Interest

Compound Name: (1R,2S)-Xeruborbactam disodium

Cat. No.: B10854609 Get Quote

Application Notes and Protocols for
Xeruborbactam Disodium
Audience: Researchers, scientists, and drug development professionals.

Introduction
Xeruborbactam disodium (formerly QPX7728) is a potent, ultra-broad-spectrum, cyclic boronic

acid beta-lactamase inhibitor.[1][2][3] It is effective against a wide range of serine and metallo-

beta-lactamases, which are enzymes produced by bacteria that confer resistance to beta-

lactam antibiotics.[1][2][3] Xeruborbactam's ability to inhibit these enzymes restores the efficacy

of various beta-lactam antibiotics against multidrug-resistant Gram-negative bacteria, such as

carbapenem-resistant Enterobacterales (CRE) and Acinetobacter baumannii.[1][4] In addition

to its primary role as a beta-lactamase inhibitor, Xeruborbactam also exhibits modest direct

antibacterial activity by targeting penicillin-binding proteins (PBPs) involved in bacterial cell wall

synthesis.[1][5][6]

These application notes provide essential information on the solubility of Xeruborbactam

disodium and a detailed protocol for the preparation of its solutions for research and

development applications.

Chemical and Physical Properties
Chemical Formula: C₁₀H₈BFNa₂O₅[2]
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Molecular Weight: 283.96 g/mol [7]

Appearance: Off-white to yellow solid[2]

CAS Number: 2170848-99-2[2]

Solubility Data
The solubility of Xeruborbactam disodium in commonly used laboratory solvents is summarized

in the table below. It is important to note that for certain solvents, sonication may be required to

achieve complete dissolution.[2] The use of fresh, anhydrous solvents is recommended for

optimal results, as the hygroscopic nature of some solvents like DMSO can affect solubility.[2]

Solvent
Concentration
(mM)

Concentration
(mg/mL)

Notes

Water 270.00 mM 76.67 mg/mL

Sonication may be

required to aid

dissolution.[2]

DMSO 352.16 mM ~100 mg/mL

Sonication may be

required. Use newly

opened, anhydrous

DMSO.[2]

Mechanism of Action
Xeruborbactam functions through a dual mechanism. Primarily, it acts as a potent inhibitor of a

broad spectrum of beta-lactamase enzymes, including class A, C, D (serine β-lactamases) and

class B (metallo-β-lactamases).[8][9] By binding to these enzymes, it prevents the degradation

of beta-lactam antibiotics, thereby restoring their antibacterial activity. Secondly,

Xeruborbactam possesses intrinsic antibacterial properties by binding to penicillin-binding

proteins (PBPs), which are essential for the synthesis of the bacterial cell wall.[5][6] This dual

action makes it a promising candidate for combating antibiotic resistance.
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Caption: Dual mechanism of Xeruborbactam action.

Protocol for Solution Preparation
This protocol provides a step-by-step guide for the preparation of a stock solution of

Xeruborbactam disodium. It is recommended to prepare fresh solutions for each experiment.[2]

Materials:

Xeruborbactam disodium solid

Sterile, high-purity solvent (e.g., Water for Injection, anhydrous DMSO)

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

Bath sonicator

Sterile 0.22 µm syringe filters
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Procedure:

Determine Required Mass: Calculate the mass of Xeruborbactam disodium needed to

achieve the desired concentration and volume.

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (283.96

g/mol ) / 1000

Weighing: Accurately weigh the calculated amount of Xeruborbactam disodium powder in a

sterile container (e.g., a conical tube or vial).

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., water or DMSO) to

the powder.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the solid is not fully dissolved, place the container in a bath sonicator.[2] Sonicate in

short bursts of 5-10 minutes, allowing the solution to cool to room temperature between

bursts to prevent degradation.

Visually inspect the solution to ensure no particulate matter remains.

Sterilization (for aqueous solutions): If a sterile aqueous solution is required for biological

applications, it must be filter-sterilized.[2]

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Dispense the solution through the filter into a new sterile container.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Label each aliquot clearly with the compound name, concentration, date, and solvent.
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Caption: Workflow for Xeruborbactam disodium solution preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of Xeruborbactam disodium in both solid and

solution forms.

Solid Form: Store at 0 - 4°C for the short term (days to weeks) or at -20°C for the long term

(months to years). Keep the container tightly sealed and protected from light.

Stock Solutions:

Store at -80°C for up to 6 months.[2]

Store at -20°C for up to 1 month.[2]

Solutions should be stored in sealed containers, protected from moisture and light.[2]

Avoid multiple freeze-thaw cycles by preparing single-use aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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